1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine
Overview
Description
“1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine” is a chemical compound with the molecular formula C10H20N2O . It is also known by its IUPAC name "1-tetrahydropyran-4-ylpiperidin-4-amine" .
Molecular Structure Analysis
The molecular structure of “1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine” consists of a piperidine ring attached to a tetrahydro-2H-thiopyran ring . The exact 3D structure can be determined using techniques such as X-ray crystallography or NMR spectroscopy, but such data is not available in the current resources.Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine” include a molecular weight of 184.28 . It is a solid at room temperature . More specific properties such as melting point, boiling point, and density are not available in the current resources.Scientific Research Applications
Synthesis of Heterocyclic Compounds
This compound serves as a key intermediate in the synthesis of various heterocyclic compounds. Its structure is conducive to reactions that form larger, more complex ring systems, which are often found in biologically active molecules . For example, it can be used to create dipeptides and spiroimidazolones, which have applications in drug development and synthetic chemistry .
Biological Activity Studies
The compound’s derivatives are explored for their biological activities. It’s a part of pharmacophores, which are molecular frameworks bearing essential features responsible for a drug’s biological activity. Researchers have synthesized derivatives containing the tetrahydro-2H-thiopyran-4-yl pharmacophore to enhance biological properties and increase the potential for future therapeutic use .
Antimicrobial and Anticonvulsant Screening
A library of compounds including 1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine has been screened for antimicrobial and anticonvulsant activities. This is part of ongoing research to discover new medications that can treat infections and prevent seizures with higher efficacy and lower side effects .
Mechanism of Action
Target of Action
The primary target of 1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine is the kappa opioid receptor (KOR) . KOR is a type of opioid receptor that binds endogenous opioids and opioid drugs. It plays a crucial role in pain perception, mood regulation, and stress response .
Mode of Action
1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine acts as a selective antagonist for the KOR . This means it binds to the KOR and blocks its activation by endogenous opioids or other drugs. By doing so, it prevents the downstream effects that would normally result from KOR activation .
Biochemical Pathways
The blockade of KOR by 1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine affects several biochemical pathways. Most notably, it can inhibit the release of the hormone prolactin and reduce pain perception, as evidenced by its ability to counteract the effects of KOR agonists in animal models .
Pharmacokinetics
The pharmacokinetic properties of 1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine are characterized by good absorption, distribution, metabolism, and excretion (ADME) profiles . These properties contribute to its bioavailability and duration of action.
Result of Action
The molecular and cellular effects of 1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine’s action primarily involve the inhibition of KOR-mediated signaling pathways. This can lead to changes in hormone release and pain perception, among other effects .
Safety and Hazards
properties
IUPAC Name |
1-(thian-4-yl)piperidin-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2S/c11-9-1-5-12(6-2-9)10-3-7-13-8-4-10/h9-10H,1-8,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJDBWJGRQUBZBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N)C2CCSCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.